Cas no 2034565-30-3 (1-(oxan-4-yl)-3-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}urea)

• Product Name: 1-(oxan-4-yl)-3-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}urea
• CAS No: 2034565-30-3
• MF: C₁₇H₂₇N₃O₂S
• MW: 337.480182886124
• CID: 5353475
• Update Time: 2025-06-09

1-(oxan-4-yl)-3-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-2H-pyran-4-yl)-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea
• 1-(oxan-4-yl)-3-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]urea
• 1-(oxan-4-yl)-3-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}urea

• Inchi： 1S/C17H27N3O2S/c21-17(19-15-5-11-22-12-6-15)18-7-10-20-8-3-14(4-9-20)16-2-1-13-23-16/h1-2,13-15H,3-12H2,(H2,18,19,21)
• InChI Key： JKFZCUKJKRIGOY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(CCNC(NC2CCOCC2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 369
• XLogP3: 1.8
• Topological Polar Surface Area: 81.8

Additional information on 1-(oxan-4-yl)-3-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}urea

Introduction to 1-(oxan-4-yl)-3-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}urea (CAS No. 2034565-30-3)

The compound 1-(oxan-4-yl)-3-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}urea (CAS No. 2034565-30-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel therapeutic agents. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in addressing various biological targets. The presence of a thiophen-2-yl moiety and a piperidin-1-yl substituent in its framework suggests a high degree of specificity and selectivity, which are critical factors in the development of effective pharmaceuticals.

Recent research in the domain of small-molecule drug discovery has highlighted the importance of heterocyclic compounds in modulating biological pathways. The oxan-4-yl group, a four-membered oxygen-containing ring, contributes to the compound's overall stability and bioavailability, making it an attractive candidate for further investigation. The urea functional group further enhances its pharmacological potential by enabling interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of 1-(oxan-4-yl)-3-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}urea is its structural similarity to known bioactive molecules. This similarity allows researchers to leverage existing knowledge and frameworks when designing experiments and interpreting results. For instance, studies have shown that compounds with a similar piperidin-1-yl moiety exhibit promising effects on neurological disorders, suggesting that this compound may have therapeutic applications in this area.

The thiophen-2-yl substituent is another key feature that warrants detailed exploration. Thiophene derivatives are well-documented for their role in various pharmacological contexts, including anti-inflammatory, antiviral, and anticancer properties. The integration of this group into the molecular scaffold of 1-(oxan-4-yl)-3-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}urea may confer additional biological activities that could be exploited for therapeutic benefit.

In terms of synthetic chemistry, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions. The introduction of the urea group necessitates careful consideration to ensure optimal yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

The pharmacokinetic properties of 1-(oxan-4-ylyl)-3-{2-[4-(thiophen-y)y piperidin-y)y ethy}urea (CAS No. 2034565 - 30 - 3) are also under investigation. Preliminary studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. These findings are particularly encouraging given the compound's complex structure.

From a computational chemistry perspective, molecular modeling techniques have been employed to predict the binding interactions between 1-(oxan-ylyl)-3-{2-[4-(thiophen-y)y piperidin-y)y ethy}urea (CAS No. 2034565 - 30 - 3) and its target proteins. These simulations have provided valuable insights into the compound's mechanism of action and have guided the optimization process toward higher efficacy and selectivity.

The potential therapeutic applications of this compound are vast. Given its structural features, it may exhibit activity against a range of diseases, including those associated with abnormal protein-protein interactions or enzyme inhibition. For example, researchers are exploring its efficacy in treating neurodegenerative disorders where modulation of specific signaling pathways is crucial.

In conclusion,1-(oxan-ylyl)-3-{2-[4-(thiophen-y)y piperidin-y)y ethy}urea (CAS No. 2034565 - 30 - 3) stands as a testament to the innovative approaches being taken in medicinal chemistry today. Its unique structural attributes and promising biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve,this compound holds significant potential for contributing to novel therapeutic strategies.